Cas no 941910-02-7 (N-(3-nitrophenyl)-2-oxo-1-{3-(trifluoromethyl)phenylmethyl}-1,2-dihydropyridine-3-carboxamide)

N-(3-nitrophenyl)-2-oxo-1-{3-(trifluoromethyl)phenylmethyl}-1,2-dihydropyridine-3-carboxamide is a specialized organic compound featuring a dihydropyridine core substituted with a 3-nitrophenyl carboxamide group and a 3-(trifluoromethyl)benzyl moiety. The presence of the nitro and trifluoromethyl groups enhances its reactivity and potential as an intermediate in pharmaceutical or agrochemical synthesis. Its structural complexity allows for selective modifications, making it valuable in medicinal chemistry for targeted drug development. The compound’s stability under standard conditions and well-defined synthetic pathway further support its utility in research and industrial applications. Its distinct functional groups may also contribute to unique binding properties in biological systems.
N-(3-nitrophenyl)-2-oxo-1-{3-(trifluoromethyl)phenylmethyl}-1,2-dihydropyridine-3-carboxamide structure
941910-02-7 structure
Product Name:N-(3-nitrophenyl)-2-oxo-1-{3-(trifluoromethyl)phenylmethyl}-1,2-dihydropyridine-3-carboxamide
CAS No:941910-02-7
MF:C20H14F3N3O4
MW:417.33807516098
CID:5500296
Update Time:2025-06-13

N-(3-nitrophenyl)-2-oxo-1-{3-(trifluoromethyl)phenylmethyl}-1,2-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinecarboxamide, 1,2-dihydro-N-(3-nitrophenyl)-2-oxo-1-[[3-(trifluoromethyl)phenyl]methyl]-
    • N-(3-nitrophenyl)-2-oxo-1-{3-(trifluoromethyl)phenylmethyl}-1,2-dihydropyridine-3-carboxamide
    • Inchi: 1S/C20H14F3N3O4/c21-20(22,23)14-5-1-4-13(10-14)12-25-9-3-8-17(19(25)28)18(27)24-15-6-2-7-16(11-15)26(29)30/h1-11H,12H2,(H,24,27)
    • InChI Key: GHWLGISZHAGCDT-UHFFFAOYSA-N
    • SMILES: C1(=O)N(CC2=CC=CC(C(F)(F)F)=C2)C=CC=C1C(NC1=CC=CC([N+]([O-])=O)=C1)=O

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Additional information on N-(3-nitrophenyl)-2-oxo-1-{3-(trifluoromethyl)phenylmethyl}-1,2-dihydropyridine-3-carboxamide

Comprehensive Overview of N-(3-nitrophenyl)-2-oxo-1-{3-(trifluoromethyl)phenylmethyl}-1,2-dihydropyridine-3-carboxamide (CAS No. 941910-02-7)

N-(3-nitrophenyl)-2-oxo-1-{3-(trifluoromethyl)phenylmethyl}-1,2-dihydropyridine-3-carboxamide (CAS No. 941910-02-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their bioactive properties. The presence of a nitrophenyl group and a trifluoromethylphenylmethyl moiety enhances its reactivity and selectivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for pyridine-based compounds has surged, driven by their versatility in drug discovery and material science. Researchers are particularly interested in N-(3-nitrophenyl)-2-oxo-1-{3-(trifluoromethyl)phenylmethyl}-1,2-dihydropyridine-3-carboxamide due to its potential as a kinase inhibitor or enzyme modulator. These properties align with current trends in precision medicine, where targeted therapies are increasingly sought after. The compound's CAS No. 941910-02-7 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

The synthesis of N-(3-nitrophenyl)-2-oxo-1-{3-(trifluoromethyl)phenylmethyl}-1,2-dihydropyridine-3-carboxamide involves multi-step organic reactions, including condensation and cyclization processes. Its trifluoromethyl group is a key structural element, often associated with improved metabolic stability and bioavailability in drug candidates. This characteristic has made it a subject of interest in the development of next-generation therapeutics, particularly for conditions requiring high specificity and low off-target effects.

From an industrial perspective, CAS No. 941910-02-7 is also explored for its potential in agrochemical formulations. The nitrophenyl moiety is known to contribute to pesticidal activity, while the pyridine core offers structural diversity for optimizing efficacy. As sustainable agriculture gains traction, compounds like this are being evaluated for their environmental impact and efficiency in crop protection.

Analytical characterization of N-(3-nitrophenyl)-2-oxo-1-{3-(trifluoromethyl)phenylmethyl}-1,2-dihydropyridine-3-carboxamide typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure purity and confirm structural integrity, which are critical for research and commercial applications. The compound's stability under various conditions is another area of investigation, as it influences storage and handling protocols.

In the context of green chemistry, researchers are exploring eco-friendly synthesis routes for CAS No. 941910-02-7. Solvent-free reactions, catalytic methods, and renewable starting materials are being tested to reduce the environmental footprint of its production. This aligns with global initiatives to minimize hazardous waste and energy consumption in chemical manufacturing.

The patent landscape for N-(3-nitrophenyl)-2-oxo-1-{3-(trifluoromethyl)phenylmethyl}-1,2-dihydropyridine-3-carboxamide reveals growing intellectual property activity, particularly in the pharmaceutical sector. Companies and academic institutions are filing claims related to its derivatives and applications, underscoring its commercial potential. This trend is likely to continue as more therapeutic and agricultural uses are discovered.

For researchers and industry professionals, understanding the structure-activity relationship (SAR) of CAS No. 941910-02-7 is essential. Modifications to its pyridine ring or substituents can significantly alter its biological and chemical properties. Computational modeling and in silico studies are increasingly employed to predict these effects, accelerating the development of optimized variants.

In summary, N-(3-nitrophenyl)-2-oxo-1-{3-(trifluoromethyl)phenylmethyl}-1,2-dihydropyridine-3-carboxamide (CAS No. 941910-02-7) represents a promising compound with multifaceted applications. Its relevance in drug discovery, agrochemical innovation, and material science positions it as a key player in advancing scientific and industrial progress. As research continues, this compound is expected to play a pivotal role in addressing some of the most pressing challenges in these fields.

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